Cyclohexanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-6-isopropyl-3-methyl-

• CAS No.: 34844-42-3
• Molecular Formula: C13H20F6O2
• Molecular Weight: 322.29 g/mol
• IUPAC Name: 2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-3-methyl-6-propan-2-ylcyclohexan-1-ol
• InChI: InChI=1S/C13H20F6O2/c1-6(2)8-5-4-7(3)9(10(8)20)11(21,12(14,15)16)13(17,18)19/h6-10,20-21H,4-5H2,1-3H3
• InChI Key: RWABFIHTJVNYGG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(C1C(C(F)(F)F)(C(F)(F)F)O)O)C(C)C

Description

Cyclohexanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-6-isopropyl-3-methyl- is a fluorinated organic compound. This compound is notable for its unique structure, which includes multiple fluorine atoms, making it highly relevant in various scientific and industrial applications. The presence of fluorine atoms often imparts unique chemical and physical properties to the compound, such as increased stability and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

This can be achieved through various fluorination reactions, often using reagents such as hexafluoropropylene oxide or other fluorinating agents under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination processes, utilizing specialized equipment to handle the reactive fluorine species. The process must be carefully controlled to ensure the desired product’s purity and yield .

Chemical Reactions Analysis

Types of Reactions

Cyclohexanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-6-isopropyl-3-methyl- can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into different alcohols or hydrocarbons.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions may involve nucleophiles like amines or thiols .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce various alcohols .

Scientific Research Applications

Cyclohexanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-6-isopropyl-3-methyl- has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential effects on biological systems due to its unique structure.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with enhanced stability and bioavailability.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which Cyclohexanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-6-isopropyl-3-methyl- exerts its effects involves interactions with molecular targets and pathways. The fluorine atoms can influence the compound’s reactivity and interactions with enzymes or receptors, potentially leading to unique biological effects .

Comparison with Similar Compounds

Similar Compounds

• Cyclopentanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-
• 2,5-bis(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)cyclopentan-1-one

Uniqueness

Cyclohexanol, 2-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-6-isopropyl-3-methyl- is unique due to its specific arrangement of fluorine atoms and the presence of isopropyl and methyl groups. This unique structure imparts distinct chemical and physical properties, making it valuable for specific applications .